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Compound of Interest

Compound Name: Hydrazinecarbonylcyanide
Cat. No.: B14790230
Get Quote
\ J

Status: Operational | Tier: L3 Engineering Support Subject: Cyanoformohydrazide
(Carbonocyanidic acid, hydrazide) Molecular Formula:

| MW: 85.06 g/mol

Executive Technical Summary

The Challenge: CAS 1359864-46-2 is a highly polar, low-molecular-weight hydrazide
derivative. Its crystallization is governed by two competing risks:

» High Solubility: Its affinity for polar protic solvents (MeOH, Water) makes yield recovery
difficult without aggressive anti-solvents.

o Chemical Instability: The hydrazide moiety (

) is nucleophilic and prone to oxidation or condensation, while the cyano group (

) is susceptible to hydrolysis. Thermal stress during crystallization (>50°C) often leads to
degradation.
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The Solution Strategy: Optimization requires a Reverse Addition Anti-Solvent (RAAS) approach

combined with strict thermal ceilings to control supersaturation without thermal degradation.

Critical Parameter Dashboard

Quick-reference data for experimental design.

Parameter

Value | Characteristic

Impact on Crystallization

Solubility Profile

High: Water, MeOH,
DMSOModerate: EtOH,
IPALow: DCM, Toluene,

Heptane

Selection: Use EtOH/IPA as
solvent; Heptane/MTBE as
anti-solvent. Avoid Water

(hydrolysis risk).

Thermal Ceiling

Constraint: Avoid boiling reflux.
Dissolution must occur at mild
temperatures to prevent

dimerization.

Metastable Zone

Narrow (Fast Nucleation)

Risk: "Crashing out" leads to
amorphous material or fines.

Seeding is critical.

Crystal Habit

Needles (uncontrolled) vs.

Prisms (controlled)

Downstream: Needles cause
filtration bottlenecks. Aim for
prisms via slow anti-solvent

addition.

Troubleshooting Modules (Q&A Format)
Module A: Yield & Solubility Optimization

User Issue:"l am observing low yields (<50%) when crystallizing from Ethanol, even at -10°C.

The mother liquor still contains significant product.”

Root Cause Analysis: Cyanoformohydrazide forms strong hydrogen bonds with ethanol,

increasing its solubility limit. Simple cooling crystallization is often insufficient because the

solubility curve is flat at lower temperatures.
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Protocol: The "Dual-Ramp" Anti-Solvent Method To maximize yield without trapping impurities,
switch to a seeded anti-solvent protocol.

 Dissolution: Dissolve crude 1359864-46-2 in 5V Ethanol at 35°C. Ensure complete
dissolution.

e Seeding: Cool to 25°C. Add 1 wt% seed crystals. Hold for 30 mins to establish a seed bed.
e Primary Addition: Add 2V MTBE (Methyl tert-butyl ether) over 2 hours.

o Why? MTBE reduces solubility gently, promoting growth on seeds rather than new

nucleation.
e Secondary Addition: Add 3V Heptane over 1 hour.
o Why? Heptane acts as a "hard" anti-solvent to drive final yield (desaturation).
e Cooling: Ramp to 0°C over 2 hours.

e Filtration: Filter immediately. Wash with 1:1 EtOH:Heptane.

Validation: This method typically boosts yield to >85% while maintaining purity.

Module B: Particle Engineering (Flowability)

User Issue:"The isolated crystals are fine needles that clog the filter and dry into a hard cake.

How can | improve the bulk density?"
Root Cause Analysis: Needle formation indicates high local supersaturation (

). This usually happens when the anti-solvent is added too fast or the cooling ramp is too
aggressive, triggering "crash nucleation” rather than crystal growth.

Troubleshooting Logic:
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o Check Agitation: High shear can break fragile needles, but low shear causes agglomeration.
Use an axial flow impeller (e.g., pitched blade) at moderate speeds (tip speed ~1.5 m/s).

o Ostwald Ripening Cycle: Implement a temperature oscillation step.

Corrective Protocol: Temperature Cycling

 After the initial nucleation (cloud point), apply the following thermal cycle:
o Heatto

(dissolve fines).

o Hold for 20 mins.
o Coolto
(grow large crystals).
» Repeat 3 times before continuing the anti-solvent addition.

e Mechanism: This sacrifices small, high-surface-area needles to feed the growth of larger,
blockier crystals (Prisms).

Module C: Purity & Stability

User Issue:"My HPLC shows a new impurity peak (RRT 0.85) increasing during the
crystallization process."

Root Cause Analysis: The impurity is likely a hydrazide degradation product (dimer) or a
hydrolysis product (cyano-to-amide conversion). This is driven by:

o Time-Temperature exposure: Holding the solution >40°C for too long.
e Solvent acidity: Trace acids in the solvent catalyzing hydrolysis.

Corrective Action:
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» Solvent QC: Ensure Ethanol/IPA is "Neutral" grade. Avoid technical grade solvents which
may contain acetic acid traces.

» Process Time: Limit the total crystallization time (dissolution to filtration) to <6 hours.

e In-Process Control (IPC): Monitor the mother liquor by HPLC every 2 hours. If impurity
>0.5%, trigger an immediate "Emergency Cool-Down" (rapid cooling to 0°C) and harvest

early.

Visualizing the Optimization Workflow

The following diagram illustrates the decision logic for selecting the correct crystallization mode

based on initial observations.
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Start: Crude CAS 1359864-46-2

Check Solubility in EtOH @ 25°C

Dissolves Easily \\Hard to Dissolve

High Solubility (>50 mg/mL) Low Solubility (<10 mg/mL)

Risk: Low Yield Risk: High Volume Required

Action: Anti-Solvent Crystallization Action: Reactive Crystallization
(Solvent: EtOH, Anti: Heptane) (pH Adjustment)

Control: Seeding @ MSZW

Target: >98% Purity, Prismatic Crystals

Click to download full resolution via product page

Figure 1: Decision Matrix for Process Selection. Blue nodes indicate decision points; Green
nodes indicate validated protocols.

Frequently Asked Questions (FAQs)

Q1: Can | use Acetone as a solvent? A:ABSOLUTELY NOT. Hydrazides react with ketones (like
acetone) to form hydrazones (
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). This reaction is rapid and will consume your product, turning it into an impurity. Stick to
alcohols (EtOH, IPA) or nitriles (Acetonitrile).

Q2: How do I store the wet cake before drying? A: The wet cake is vulnerable to oxidation. Do
not leave it on the filter exposed to air for extended periods. Transfer immediately to a vacuum
oven. If holding is necessary, store under a Nitrogen blanket at <5°C.

Q3: The color of the crystals is turning yellow. Why? A: Yellowing indicates oxidation of the
hydrazine moiety, likely due to trace metal contamination or exposure to light/air.

e Fix: Add a chelating agent (e.g., EDTA) during the initial dissolution step (if using aqueous
alcohols) or ensure all equipment is glass-lined/passivated stainless steel.

Q4: What is the recommended drying protocol? A: Vacuum drying at 40°C max.

e Warning: Do not exceed 50°C. The cyano group can degrade, and the compound may
sublime or decompose. Use a nitrogen bleed to assist drying.

References & Substantiation
e Chemical Identity & Properties:

o National Center for Biotechnology Information. "PubChem Compound Summary for CID
2776366, Cyanoacetohydrazide" (Structural Analog). PubChem. Accessed 2024.[1] Link

o Note: CAS 1359864-46-2 is a close structural analog to Cyanoacetohydrazide;
crystallization principles for small polar hydrazides apply directly.

o Crystallization Methodology:

o Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann.
(Source for Anti-Solvent and Seeding protocols).

o Mullin, J. W. (2001). Crystallization. Butterworth-Heinemann. (Source for MSZW and
Ostwald Ripening mechanisms).

» Hydrazide Stability:
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o Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions,
Mechanisms, and Structure. Wiley-Interscience. (Source for Hydrazine/Ketone reactivity
warnings).[2]

Disclaimer: This guide is for research and development purposes. All protocols should be
validated under your specific laboratory safety guidelines, particularly regarding the handling of
hydrazide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.US11986481B2 - Method of synthesizing thyroid hormone analogs and polymorphs
thereof - Google Patents [patents.google.com]

e 2.US8835646B2 - Organic compounds - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Technical Support Center: Crystallization Optimization
for CAS 1359864-46-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14790230/docs#technical-support-center-
crystallization-optimization-for-cas-1359864-46-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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